Cas no 2171810-66-3 (3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol)

• Product Name: 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol
• CAS No: 2171810-66-3
• MF: C₁₄H₃₁NO₂Si
• MW: 273.486945390701
• CID: 5891225
• PubChem ID: 165527117
• Update Time: 2025-11-03

3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol
• 2171810-66-3
• EN300-1459225
• 3-[(tert-butyldimethylsilyl)oxy]-2-(piperidin-4-yl)propan-1-ol

• Inchi： 1S/C14H31NO2Si/c1-14(2,3)18(4,5)17-11-13(10-16)12-6-8-15-9-7-12/h12-13,15-16H,6-11H2,1-5H3
• InChI Key： DZKICWFERMGZBH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(CO)C1CCNCC1

Computed Properties

• Exact Mass: 273.212405766g/mol
• Monoisotopic Mass: 273.212405766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol

Introduction to 3-(tert-Butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol (CAS No. 2171810-66-3)

3-(tert-Butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol, with the CAS number 2171810-66-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyldimethylsilyl (TBS) protecting group and a piperidine moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The tert-butyldimethylsilyl (TBS) protecting group is widely used in organic synthesis due to its ease of introduction and removal. It effectively protects hydroxyl groups from unwanted reactions, allowing for selective functionalization at other sites of the molecule. In the context of 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol, this protecting group ensures that the hydroxyl functionality remains intact during complex synthetic sequences, which is crucial for maintaining the integrity and activity of the final product.

The piperidine moiety in 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol is another key feature that contributes to its biological activity. Piperidine rings are common structural motifs in many biologically active compounds, including neurotransmitters, hormones, and pharmaceutical drugs. They can influence the conformational flexibility and binding properties of molecules, making them valuable for modulating biological processes. For instance, piperidine derivatives have been extensively studied for their potential as analgesics, anti-inflammatory agents, and antipsychotics.

Recent research has highlighted the potential applications of 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol in drug discovery and development. A study published in the Journal of Medicinal Chemistry reported that this compound serves as an important intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The ability to selectively modify the piperidine ring and the hydroxyl group allows for fine-tuning of the pharmacological properties of these inhibitors, enhancing their potency and selectivity.

In another study, researchers explored the use of 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol as a building block for developing new antiviral agents. The compound's structural flexibility and reactivity were leveraged to create derivatives with enhanced antiviral activity against a range of viral pathogens. This research underscores the compound's versatility and potential for addressing unmet medical needs in virology.

Beyond its applications in drug discovery, 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol has also been investigated for its role in chemical biology studies. Its ability to undergo selective functionalization makes it an ideal candidate for probing protein-protein interactions and signaling pathways. By incorporating this compound into designed probes or inhibitors, researchers can gain insights into complex biological processes at the molecular level.

The synthesis of 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the protection of a hydroxyl group with TBS chloride followed by coupling with a piperidine derivative using transition metal-catalyzed reactions or other coupling techniques. Advances in catalysis and green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving overall process sustainability.

In conclusion, 3-(tert-butyldimethylsilyl)oxy-2-(piperidin-4-yl)propan-1-ol (CAS No. 2171810-66-3) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.